Cas no 214688-02-5 (1H-Benzimidazol-6-amine,5,7-dimethyl-)

• Product Name: 1H-Benzimidazol-6-amine,5,7-dimethyl-
• CAS No: 214688-02-5
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 242951
• PubChem ID: 18400127
• Update Time: 2025-04-19

1H-Benzimidazol-6-amine,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,5,7-dimethyl-
• 1H-Benzimidazol-5-amine,4,6-dimethyl- (9CI)
• FZGRMXKTVVJXLO-UHFFFAOYSA-N
• 4,6-Dimethyl-1H-benzo[d]imidazol-5-amine
• 214688-02-5
• 5-amino-4,6-dimethylbenzimidazole
• SCHEMBL6581511

• Inchi： 1S/C9H11N3/c1-5-3-7-9(12-4-11-7)6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： FZGRMXKTVVJXLO-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=C(C)C(=C2C)N

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 54.7